Barium hexabromosilicate(2-)

• CAS No.: 97158-16-2
• Molecular Formula: BaBr6Si
• Molecular Weight: 644.8 g/mol
• IUPAC Name: barium(2+);hexabromosilicon(2-)
• InChI: InChI=1S/Ba.Br6Si/c;1-7(2,3,4,5)6/q+2;-2
• InChI Key: FJWDRUWXRXBQKJ-UHFFFAOYSA-N
• SMILES: [Si-2](Br)(Br)(Br)(Br)(Br)Br.[Ba+2]

Description

Barium hexabromosilicate(2-) is a barium salt with the chemical formula BaSiBr₆, comprising a barium cation (Ba²⁺) and a hexabromosilicate(2-) anion ([SiBr₆]²⁻). It is identified by the CAS registry number 97158-16-2 . The anion features a silicon center octahedrally coordinated by six bromine atoms, forming a highly symmetrical structure.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds share structural or compositional similarities with barium hexabromosilicate(2-):

Barium Hexachlorosilicate(2-) (CAS 97158-14-0)

• Formula : BaSiCl₆
• Key Differences :
  • Anion Size/Electronegativity : Chlorine (Cl⁻) has a smaller ionic radius (181 pm) compared to bromine (Br⁻, 196 pm), leading to stronger ionic interactions in the chloride analog. This may result in higher lattice energy and melting points for BaSiCl₆ compared to BaSiBr₆ .
  • Solubility : Smaller halides like Cl⁻ typically form more soluble salts in polar solvents, though this depends on lattice energy and hydration enthalpy.
  • Applications : Chlorosilicate salts are often used in catalysis or ceramic precursors due to their stability.

Barium Tetraiodomercurate(2-) (CAS 10048-99-4)

• Formula : BaHgI₄
• Key Differences :
  • Anion Composition : The tetraiodomercurate(2-) anion ([HgI₄]²⁻) involves mercury in a tetrahedral coordination, contrasting with the octahedral [SiBr₆]²⁻. Mercury’s higher atomic weight and toxicity limit its applications compared to silicon-based analogs .
  • Optical Properties : Iodide-rich compounds like BaHgI₄ may exhibit distinct optical behaviors (e.g., color, luminescence) due to heavy-atom effects.

Samarium Hexaboride (SmB₆, CAS N/A)

• Formula : SmB₆
• Key Differences :
  • Bonding and Structure : SmB₆ features a covalent cubic lattice with boron octahedra, unlike the ionic bonding in BaSiBr₆. This grants SmB₆ unique electronic properties, such as topological insulator behavior .
  • Applications : SmB₆ is used in thermoelectric materials and quantum computing research, whereas barium hexabromosilicate’s applications remain speculative without further data.

Table 1: Comparative Overview of Barium Hexabromosilicate(2-) and Analogs

Compound	Formula	CAS Number	Anion Geometry	Notable Features	Source
Barium hexabromosilicate(2-)	BaSiBr₆	97158-16-2	Octahedral	Bromine-rich, potential optoelectronics
Barium hexachlorosilicate(2-)	BaSiCl₆	97158-14-0	Octahedral	Higher lattice energy, Cl⁻ smaller
Barium tetraiodomercurate(2-)	BaHgI₄	10048-99-4	Tetrahedral	Mercury toxicity, optical applications
Samarium hexaboride	SmB₆	N/A	Cubic	Covalent, topological insulator

Research Findings and Limitations

• Structural Insights : The octahedral geometry of [SiBr₆]²⁻ aligns with other hexahalosilicate anions, but bromine’s polarizability may enhance its reactivity in substitution reactions compared to chloride analogs .
• Data Gaps : Critical physicochemical data (e.g., thermal stability, solubility) for barium hexabromosilicate(2-) are unavailable in the provided sources, necessitating experimental validation.